Cas no 2680700-57-4 (benzyl N-(8-cyanocuban-1-yl)carbamate)

• Product Name: benzyl N-(8-cyanocuban-1-yl)carbamate
• CAS No: 2680700-57-4
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 6577623
• PubChem ID: 165910707
• Update Time: 2025-10-31

benzyl N-(8-cyanocuban-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-57-4
• EN300-28285351
• benzyl N-(8-cyanocuban-1-yl)carbamate

• Inchi： 1S/C17H14N2O2/c18-7-16-9-12-10(16)14-11(16)13(9)17(12,14)19-15(20)21-6-8-4-2-1-3-5-8/h1-5,9-14H,6H2,(H,19,20)
• InChI Key： CNFWXBYTFTUEDN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC12C3C4C1C1C2C3C14C#N)=O

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(8-cyanocuban-1-yl)carbamate

Benzyl N-(8-Cyanocuban-1-yl)carbamate (CAS No. 2680700-57-4): A Comprehensive Overview

Benzyl N-(8-cyanocuban-1-yl)carbamate (CAS No. 2680700-57-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new pharmaceuticals and materials. This article provides a detailed overview of benzyl N-(8-cyanocuban-1-yl)carbamate, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties

Benzyl N-(8-cyanocuban-1-yl)carbamate is a derivative of cubane, a highly symmetric and rigid molecule with a cubic structure. The presence of the cyanide group and the benzyl carbamate moiety imparts unique chemical properties to this compound. The cyanide group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The benzyl carbamate moiety, on the other hand, provides additional functional groups that can be exploited for further chemical modifications.

The molecular formula of benzyl N-(8-cyanocuban-1-yl)carbamate is C₁₅H₁₃N₃O₂, and its molecular weight is approximately 267.27 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of cubane with appropriate reagents to introduce the cyanide and carbamate functionalities. The high symmetry and rigidity of the cubane core contribute to the overall stability of the molecule, making it suitable for various chemical and biological applications.

Synthesis Methods

The synthesis of benzyl N-(8-cyanocuban-1-yl)carbamate involves several key steps. One common approach is to start with cubane and functionalize it with a cyanide group at one of the carbon atoms. This can be achieved through a series of reactions, including halogenation followed by nucleophilic substitution with a cyanide source such as potassium cyanide or trimethylsilyl cyanide (TMSCN). Once the cyanide-functionalized cubane derivative is obtained, it can be further modified by reacting it with benzyl isocyanate to form the desired carbamate product.

The synthesis process is often optimized to achieve high yields and purity levels. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches, such as using catalytic systems or microwave-assisted reactions to enhance reaction rates and reduce byproducts.

Applications in Medicinal Chemistry

Benzyl N-(8-cyanocuban-1-yl)carbamate has shown potential in medicinal chemistry due to its unique structural features and chemical properties. One area of interest is its use as a building block for the synthesis of more complex molecules with therapeutic applications. The rigid cubane core can provide conformational constraints that are beneficial for optimizing the binding affinity and selectivity of drug candidates.

Recent studies have explored the use of benzyl N-(8-cyanocuban-1-yl)carbamate-based derivatives in various therapeutic areas, including cancer treatment, anti-inflammatory agents, and neurodegenerative diseases. For example, researchers have synthesized derivatives of this compound that exhibit potent anticancer activity against various cancer cell lines. These derivatives have been shown to induce apoptosis and inhibit cell proliferation through multiple mechanisms, including disruption of microtubule dynamics and modulation of signaling pathways.

In addition to its direct therapeutic applications, benzyl N-(8-cyanocuban-1-yl)carbamate has also been used as a scaffold for the development of prodrugs. Prodrugs are inactive compounds that are converted into active drugs within the body through metabolic processes. By attaching specific functional groups to the cubane core, researchers have designed prodrugs that improve drug delivery and reduce side effects associated with conventional treatments.

Clinical Trials and Future Prospects

The promising results from preclinical studies have led to increased interest in advancing benzyl N-(8-cyanocuban-1-yl)carbamate-based compounds into clinical trials. Several compounds derived from this scaffold are currently undergoing Phase I and II clinical trials for various indications, including solid tumors and inflammatory diseases.

Clinical trials have shown that these compounds exhibit favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. Early results suggest that they may offer significant advantages over existing treatments in terms of efficacy and safety. However, further research is needed to fully understand their mechanisms of action and optimize their therapeutic potential.

Benzyl N-(8-cyanocuban-1-yl)carbamate-based compounds also hold promise for combination therapy approaches. By combining these compounds with other drugs or therapeutic modalities, researchers aim to achieve synergistic effects that enhance treatment outcomes while minimizing adverse effects.

Conclusion

Benzyl N-(8-cyanocuban-1-yl)carbamate (CAS No. 2680700-57-4) is a versatile compound with unique structural features that make it an attractive candidate for various applications in organic chemistry and medicinal chemistry. Its rigid cubane core provides conformational constraints that can be exploited for optimizing drug design, while its functional groups offer opportunities for further chemical modifications.

Ongoing research continues to uncover new potential uses for this compound, particularly in the development of novel therapeutics for cancer, inflammation, and neurodegenerative diseases. As more data from clinical trials become available, it is likely that we will see increased interest in this class of compounds as promising candidates for future drug development.